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Compound of Interest

Compound Name: 1-Chloropropane

Cat. No.: B146392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 1-
Chloropropane (n-propyl chloride) in a laboratory setting. Adherence to these guidelines is

crucial to mitigate risks associated with this highly flammable and harmful chemical.

Physical and Chemical Properties
1-Chloropropane is a colorless liquid with a chloroform-like odor.[1] It is highly flammable and

its vapors can form explosive mixtures with air.[2] Understanding its physical and chemical

properties is essential for safe handling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b146392?utm_src=pdf-interest
https://www.benchchem.com/product/b146392?utm_src=pdf-body
https://www.benchchem.com/product/b146392?utm_src=pdf-body
https://www.benchchem.com/product/b146392?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloropropane
https://m.chemicalbook.com/ProductMSDSDetailCB6853767_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C3H7Cl [3][4]

Molecular Weight 78.54 g/mol [1]

Boiling Point 46-47°C (114.8-116.6°F) [3][5]

Melting Point -122.8°C (-189°F) [5]

Flash Point <0°F (-18°C) [1][3]

Density 0.892 g/mL at 25°C [3]

Solubility in Water 2.7 g/L at 20°C [3]

Vapor Density 2.71 (Air = 1) [5]

Vapor Pressure 345.0 mmHg at 25°C [1]

Lower Flammable Limit 2.6% by volume [1]

Upper Flammable Limit 11.1% by volume [1]

Hazard Identification and Classification
1-Chloropropane is classified as a hazardous chemical.[6] It is crucial to be aware of its

potential health effects and physical hazards.

Hazard Classification Description

Flammable Liquids
Category 2 - Highly flammable liquid and vapor.

[7]

Acute Toxicity, Oral Category 4 - Harmful if swallowed.[7]

Acute Toxicity, Dermal Category 4 - Harmful in contact with skin.[7]

Acute Toxicity, Inhalation Category 4 - Harmful if inhaled.[7]

Skin Irritation Causes skin irritation.[7]

Eye Irritation Causes serious eye irritation.[7]
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Signal Word: Danger[6]

Hazard Statements:

H225: Highly flammable liquid and vapor.[7]

H302: Harmful if swallowed.[7]

H312: Harmful in contact with skin.[7]

H332: Harmful if inhaled.[8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-Chloropropane to prevent

exposure.[9]

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[6][9]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[6][9] Chemical

resistant gloves (e.g., nitrile) should be used.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if inhalation of vapors is

possible.[6] For extended work, a powered air-

purifying respirator (PAPR) with an AX filter may

be necessary.[10]

Safe Handling Protocol
General Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[7]
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Ground and bond containers when transferring material to prevent static discharge.[9]

Use non-sparking tools and explosion-proof equipment.[6][11]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mist.[6]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the work area.[7]

Workflow for Handling 1-Chloropropane
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Ground and bond containers

Use non-sparking tools

Dispense required amount

Tightly seal container after use

Store in a designated flammable liquid cabinet

Clean work area

Dispose of waste in a labeled container

Remove and properly store/dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Chloropropane.
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Storage Requirements
Proper storage of 1-Chloropropane is critical to prevent fires and explosions.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][8]

Keep away from heat, sparks, and open flames.[6]

Recommended storage temperature is between 2-8°C.[7][11]

Store in a flammable liquid storage cabinet.[6]

Incompatible materials to avoid: Strong oxidizing agents and strong bases.[6]

Spill and Leak Procedures
In the event of a spill, immediate and appropriate action must be taken.

Spill Cleanup Protocol
Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the area and post warning signs. For large spills, consider downwind evacuation of at

least 300 meters (1000 feet).[12]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[12]

Ventilate: Ensure adequate ventilation, but avoid creating drafts that could spread the vapor.

Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, and safety goggles.[11]

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

such as sand, earth, or vermiculite.[12][13] Do not use combustible materials like paper

towels to absorb the spill.[14]

Absorption: Apply absorbent material starting from the perimeter and working inwards.[13]

Mix thoroughly until all the liquid is absorbed.[13]
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Collection: Using non-sparking tools, carefully scoop the absorbed material into a labeled,

sealable container for hazardous waste disposal.[12][13]

Decontamination: Decontaminate the spill area with soap and water.[13] Collect the

decontamination liquid for proper disposal.

Waste Disposal: Dispose of the sealed container of absorbed material and any contaminated

PPE as hazardous waste according to local, state, and federal regulations.[7]

Reporting: Report the incident to the appropriate laboratory supervisor and safety officer.

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route First Aid Procedure References

Inhalation

Remove the victim to fresh air.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention immediately.

[6][7]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing and shoes. Get

medical attention.

[6][7]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[6][7]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Call a

physician or poison control

center immediately.

[7]

Disposal Considerations
All waste containing 1-Chloropropane must be disposed of as hazardous waste.[7]

Collect waste in a properly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of 1-Chloropropane down the drain.[9]

Contaminated packaging should also be treated as hazardous waste.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b146392?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloropropane
https://m.chemicalbook.com/ProductMSDSDetailCB6853767_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6853767_EN.htm
https://www.nbinno.com/?news/gp-1-chloropropane-comprehensive-overview-and-applications
https://www.fishersci.es/store/msds?partNumber=10259223&countryCode=ES&language=en
https://www.chembk.com/en/cas/1-Chloropropane
https://www.fishersci.com/store/msds?partNumber=AC109950050&productDescription=1-CHLOROPROPANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-chloropropane.pdf
https://dept.harpercollege.edu/chemistry/sds/CHM204and205/1-Chloropropane.pdf
https://pim-resources.coleparmer.com/sds/71661.pdf
https://en.gazfinder.com/1-chloropropane/
https://en.gazfinder.com/1-chloropropane/
https://www.echemi.com/sds/1-chloropropane-pid_Seven43252.html
https://cameochemicals.noaa.gov/chemical/1393
https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.benchchem.com/product/b146392#protocol-for-safe-handling-and-storage-of-1-chloropropane-in-the-lab
https://www.benchchem.com/product/b146392#protocol-for-safe-handling-and-storage-of-1-chloropropane-in-the-lab
https://www.benchchem.com/product/b146392#protocol-for-safe-handling-and-storage-of-1-chloropropane-in-the-lab
https://www.benchchem.com/product/b146392#protocol-for-safe-handling-and-storage-of-1-chloropropane-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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